Erythromycin, 9-deoxo-6,12-dideoxy-6,9:9,12-diepoxy-

• CAS No.: 23893-13-2
• Product Name: Erythromycin, 9-deoxo-6,12-dideoxy-6,9:9,12-diepoxy-
• Molecular Formula: C37H65NO12
• Molecular Weight: 715.9 g/mol
• IUPAC Name: (1S,2R,3R,4S,5R,8R,9S,10S,11R,12R,14R)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-5-ethyl-3-hydroxy-9-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-2,4,8,10,12,14-hexamethyl-6,15,16-trioxatricyclo[10.2.1.11,4]hexadecan-7-one
• Standard InChI: InChI=1S/C37H65NO12/c1-14-25-36(10)29(40)22(6)37(50-36)18(2)16-35(9,49-37)31(48-33-27(39)24(38(11)12)15-19(3)44-33)20(4)28(21(5)32(42)46-25)47-26-17-34(8,43-13)30(41)23(7)45-26/h18-31,33,39-41H,14-17H2,1-13H3/t18-,19-,20+,21-,22-,23+,24+,25-,26+,27-,28+,29-,30+,31-,33+,34-,35-,36-,37+/m1/s1
• Standard InChIKey: YKAVHPRGGAUFDN-JTQLBUQXSA-N
• Isomeric SMILES: CC[C@@H]1[C@@]2([C@@H]([C@H]([C@@]3(O2)[C@@H](C[C@@](O3)([C@@H]([C@H]([C@@H]([C@H](C(=O)O1)C)O[C@H]4C[C@@]([C@H]([C@@H](O4)C)O)(C)OC)C)O[C@H]5[C@@H]([C@H](C[C@H](O5)C)N(C)C)O)C)C)C)O)C
• SMILES: CCC1C2(C(C(C3(O2)C(CC(O3)(C(C(C(C(C(=O)O1)C)OC4CC(C(C(O4)C)O)(C)OC)C)OC5C(C(CC(O5)C)N(C)C)O)C)C)C)O)C
• Canonical SMILES: CCC1C2(C(C(C3(O2)C(CC(O3)(C(C(C(C(C(=O)O1)C)OC4CC(C(C(O4)C)O)(C)OC)C)OC5C(C(CC(O5)C)N(C)C)O)C)C)C)O)C
• Appearance: White Solid
• Melting Point: 139-149 °C
• Description: An impurity of Erythromycin. Erythromycin is a macrolide antibiotic that inhibits bacterial protein synthesis by targeting the 57S ribosomal subunit, blocking the progression of nascent polypeptide chains.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: Anhydro Erythromycin A; 9-Deoxo-6,12-dideoxy-6,9:9,12-diepoxy-erythromycin; 6,9,12-Anhydroerythromycin A
• PubChem Compound: 83949
• Last Modified: Nov 11 2021